Cas no 78821-42-8 (6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-)

• Product Name: 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
• CAS No: 78821-42-8
• MF: C₂₈H₄₈O₆
• MW: 480.677129745483
• CID: 569589
• PubChem ID: 13039058
• Update Time: 2025-04-19

6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
• (22S,23S)-24-epibrassinolide
• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-d
• TRIS-EPIBRASSINOLIDE
• 22,23,24-Triepibrassinolide
• 22,23,24-Trisepibrassinolide
• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-(2,3-dihydroxy-1,4,5-trimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,[1R-[1a(1S*,2S*,3S*,4R*),3ab,3ba,6ab,8b,9b,10aa,10bb,12aa]]-
• B 1072
• B-Homo-7-oxaergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
• Brassinosteroid
• Epibrassinolide S
• Isoepibrassinolide
• (22S,23S)-epibrassinolide
• 78821-42-8
• DTXSID401045841
• CHEMBL1801925

• Inchi： 1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24+,25+,27-,28-/m1/s1
• InChI Key： IXVMHGVQKLDRKH-YEJCTVDLSA-N
• SMILES： O1C([C@H]2C[C@@H]([C@@H](C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@@H]([C@H]([C@H](C)C(C)C)O)O)CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Exact Mass: 480.345
• Monoisotopic Mass: 480.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 107.22000
• LogP: 3.39000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Brassinolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Brassinolides and derivatives